molecular formula C16H23NO3 B6638343 N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine

Cat. No. B6638343
M. Wt: 277.36 g/mol
InChI Key: RJTGNCIEZXEMAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine, also known as MDBA, is a synthetic compound that belongs to the family of substituted amphetamines. MDBA is a psychoactive substance that has been found to have similar effects to MDMA, a popular recreational drug. Despite its recreational use, MDBA has also been studied for its potential scientific research applications.

Mechanism of Action

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine acts as a serotonin and dopamine releaser, meaning that it increases the release of these neurotransmitters from nerve terminals in the brain. This leads to an increase in the levels of these neurotransmitters in the synapse, which can result in the activation of various signaling pathways.
Biochemical and Physiological Effects
N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine has been found to have a range of biochemical and physiological effects. Studies have shown that it can increase heart rate, blood pressure, and body temperature. It has also been found to increase levels of cortisol, a hormone that is released in response to stress.

Advantages and Limitations for Lab Experiments

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been found to have a high affinity for serotonin and dopamine receptors, making it a useful tool for studying the function of these receptors.
However, there are also limitations to the use of N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine in lab experiments. Its psychoactive effects can make it difficult to control for confounding variables, and its potential for abuse means that it must be handled with care.

Future Directions

There are several potential future directions for research on N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine. One area of interest is its potential as a treatment for psychiatric disorders. Further studies are needed to determine its efficacy and safety in this context.
Another area of interest is its potential as a tool for studying the function of serotonin and dopamine receptors. By studying the effects of N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine on these receptors, researchers may be able to gain a better understanding of the mechanisms underlying various psychiatric disorders.
Overall, N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine is a compound with potential scientific research applications. Further studies are needed to fully understand its effects and potential uses.

Synthesis Methods

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine can be synthesized through a multi-step process. The first step involves the reaction of 1,3-benzodioxole with chloroacetaldehyde to form 2,3-dihydro-1,4-benzodioxin-3-ylmethanol. This intermediate is then reacted with 4-methoxycyclohexanone in the presence of sodium hydroxide to form N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine.

Scientific Research Applications

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine has been studied for its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. Studies have shown that N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine has the ability to increase levels of serotonin, dopamine, and norepinephrine in the brain, which are neurotransmitters that play a role in regulating mood and emotions.

properties

IUPAC Name

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23NO3/c1-18-13-8-6-12(7-9-13)17-10-14-11-19-15-4-2-3-5-16(15)20-14/h2-5,12-14,17H,6-11H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RJTGNCIEZXEMAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1CCC(CC1)NCC2COC3=CC=CC=C3O2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-4-methoxycyclohexan-1-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.